Cas no 33839-13-3 (1-(3-(tert-Butyl)-4-hydroxyphenyl)propan-2-one)

• Product Name: 1-(3-(tert-Butyl)-4-hydroxyphenyl)propan-2-one
• CAS No: 33839-13-3
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1094948
• PubChem ID: 73554626
• Update Time: 2025-04-24

1-(3-(tert-Butyl)-4-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(tert-Butyl)-4-hydroxyphenyl)propan-2-one
• 1-[4-Hydroxy-3-(2-methyl-2-propanyl)phenyl]acetone
• 33839-13-3

• Inchi： 1S/C13H18O2/c1-9(14)7-10-5-6-12(15)11(8-10)13(2,3)4/h5-6,8,15H,7H2,1-4H3
• InChI Key： PUDPMPUYIOBUFT-UHFFFAOYSA-N
• SMILES： OC1=CC=C(CC(C)=O)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(3-(tert-Butyl)-4-hydroxyphenyl)propan-2-one

1-(3-(tert-Butyl)-4-Hydroxyphenyl)Propan-2-One: A Comprehensive Overview

1-(3-(tert-Butyl)-4-Hydroxyphenyl)Propan-2-One is a compound with the CAS number 33839-13-3, known for its unique chemical structure and diverse applications in various fields. This compound, often referred to as tert-butyl 4-hydroxyphenyl propanone, has garnered significant attention in recent years due to its potential in pharmaceuticals, agrochemicals, and material sciences. The molecule combines a tert-butyl group with a hydroxyl-substituted aromatic ring and a propanone moiety, creating a versatile platform for further chemical modifications and functionalizations.

The synthesis of 1-(3-(tert-Butyl)-4-Hydroxyphenyl)Propan-2-One typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent oxidation or reduction processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall production costs while maintaining high purity levels. The compound's stability under various conditions makes it suitable for large-scale manufacturing, particularly in industries requiring high-performance materials.

One of the most notable applications of 1-(3-(tert-Butyl)-4-Hydroxyphenyl)Propan-2-One is in the development of antioxidant agents. Studies have shown that the compound exhibits potent radical scavenging activity, making it a promising candidate for use in skincare products and food additives. Additionally, its ability to inhibit lipid peroxidation has led to its exploration as a potential therapeutic agent for neurodegenerative diseases, where oxidative stress plays a critical role.

In the field of agrochemistry, tert-butyl 4-hydroxyphenyl propanone has been investigated as a component in herbicides and fungicides. Its ability to disrupt cellular membranes and inhibit enzyme activities makes it effective against a wide range of plant pathogens. Recent research has focused on optimizing its bioavailability and reducing environmental toxicity, ensuring sustainable agricultural practices.

The structural versatility of 1-(3-(tert-Butyl)-4-Hydroxyphenyl)Propan-2-One also extends to its use in polymer science. By incorporating this compound into polymer matrices, researchers have developed materials with enhanced thermal stability and mechanical properties. These materials find applications in high-tech industries, such as aerospace and electronics, where durability under extreme conditions is paramount.

From a pharmacological perspective, tert-butyl 4-hydroxyphenyl propanone has shown potential as a lead compound for drug discovery. Its ability to modulate cellular signaling pathways and interact with key proteins makes it a valuable tool in the development of novel therapeutics. Ongoing studies are exploring its efficacy in treating inflammatory disorders and metabolic diseases, highlighting its broad therapeutic potential.

In conclusion, 1-(3-(tert-Butyl)-4-Hydroxyphenyl)Propan-2-One (CAS No: 33839-13-3) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties and versatile structure continue to drive innovative research across various disciplines. As advancements in synthetic methods and application development progress, this compound is poised to play an increasingly important role in addressing global challenges in health and sustainability.